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Compound of Interest

Compound Name: Methanesulfonic acid

Cat. No.: B1676364

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the essential safety precautions and
handling protocols for methanesulfonic acid (MSA). Methanesulfonic acid is a strong,
corrosive organic acid that requires stringent safety measures to prevent harm to personnel
and property. The following sections detail the physical and toxicological properties, personal
protective equipment, emergency procedures, and handling and storage requirements based
on established Safety Data Sheets (SDS).

Quantitative Safety and Property Data

A thorough understanding of the quantitative properties of methanesulfonic acid is critical for
its safe handling. The data below has been compiled from multiple safety data sheets for easy
reference and comparison.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 75-75-2 [1112]
EC Number 200-898-6 [11[2]
Molecular Formula CH40s3S [11[2]
Molar Mass 96.11 g/mol [2]
Appearance Colorless to light yellow liquid [3]
Density 1.48 g/cm3 at 20 °C [1114]
Flash Point > 109 °C /> 228.2 °F [4][5]
Auto-ignition Temperature 535 °C at 1,010 hPa [1]
Water Solubility l’_OO(_) gl at20°C (Full [1][4]
miscible)
Dynamic Viscosity 11.6 mPa-s at 25 °C [1]

Table 2: Toxicological Data

Endpoint Value Species Source

Acute Toxicity

_ >300 mg/kg [2]
Estimate (ATE), Oral
Acute Toxicity
Estimate (ATE), >1,000 mg/kg [2]
Dermal
LD50, Oral 649 mg/kg Rat [6]

Hazard Identification and Precautionary Statements

Methanesulfonic acid is classified as a hazardous substance with the following primary

concerns:

o Corrosive to Metals (H290): May be corrosive to metals.[1]
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Harmful if Swallowed or in Contact with Skin (H302 + H312).

Causes Severe Skin Burns and Eye Damage (H314).[6][7]

May Cause Respiratory Irritation (H335).[1]

Harmful to Aquatic Life (H402).

Key precautionary statements include avoiding contact with skin and eyes, not breathing mist
or vapors, washing thoroughly after handling, and wearing appropriate protective equipment.[3]

[7]

Experimental and Handling Protocols

Adherence to established protocols is paramount when working with methanesulfonic acid.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is required to prevent any contact with the
substance.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[5] A face shield may also be necessary.[2]

¢ Skin Protection:

o Gloves: Wear suitable chemical protection gloves tested according to EN 374.[1][2]
Materials such as PVC, neoprene, or nitrile rubber may provide suitable protection.[7]
Always check for leak-tightness and impermeability before use.[1][2]

o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5] For
significant exposure risks, liquid-tight chemical protective clothing is recommended.[7]

» Respiratory Protection: Use only in well-ventilated areas, with local exhaust ventilation
recommended to control emissions at the source.[1][7] If exposure limits are exceeded or
irritation is experienced, use a NIOSH/MSHA or European Standard EN 149 approved
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respirator.[3][5] For major spills or emergencies, a positive pressure self-contained breathing
apparatus (SCBA) is required.[7]

Handling and Storage

o Handling: Wash hands and face thoroughly after handling.[3] Do not eat, drink, or smoke in
areas where the chemical is used.[7] Avoid breathing vapors or mists and prevent contact

with eyes, skin, and clothing.[3][7]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as bases and strong reducing agents.[3] Keep containers tightly closed.[1][3] Store in a
corrosive-resistant container with a resistant inner liner.[1][7] Do not use metal containers.[8]
The storage area should be locked up.[6][7]

Emergency Response Workflows

The following diagrams illustrate critical safety workflows.
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Caption: Workflow for responding to a chemical spill of methanesulfonic acid.
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Caption: The hierarchy of controls for mitigating chemical exposure risks.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1676364?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed Emergency Protocols
First-Aid Measures

Immediate action is critical in the event of exposure. First aiders must protect themselves.

 Inhalation: Remove the person from the source of exposure to fresh air and keep them
comfortable for breathing.[7] If breathing is difficult or has stopped, trained personnel should
provide artificial respiration or emergency oxygen.[3][5][7] Seek immediate medical attention.

[31[7]

o Skin Contact: Immediately take off all contaminated clothing, shoes, and leather goods.[7]
Rinse the affected skin with plenty of lukewarm, gently flowing water for at least 15-30
minutes.[3][7] Call a physician or poison center immediately.[7]

o Eye Contact: Do not allow the victim to rub or close their eyes.[3][5] Immediately rinse eyes
cautiously with large amounts of lukewarm, gently flowing water for at least 30 minutes,
holding the eyelids open.[3][7] Remove contact lenses if present and easy to do.[7] Seek
immediate medical attention from an ophthalmologist.

 Ingestion: Rinse the mouth with water.[1][3] Do NOT induce vomiting due to the risk of
perforation.[3][6] If the victim is conscious and alert, give two to four cupfuls of water or milk.
[3][5] Never give anything by mouth to an unconscious person.[3][5] Call a poison center or
doctor immediately.[7]

Spill Cleanup Protocol

The response to a spill depends on its scale.
e Minor Spill (< 4 L, contained, no immediate risk):
o Ensure Ventilation: Work in a well-ventilated area.[9]
o Wear PPE: Don appropriate PPE, including gloves, goggles, and a lab coat.[10]

o Containment: Prevent the spill from spreading or entering drains by creating a dike with
absorbent materials like sand, diatomaceous earth, or vermiculite.[1][9][10]
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o Neutralization: Cautiously neutralize the acid with a suitable agent such as sodium
carbonate or a soda ash-slaked lime mixture.[6][10] Use pH paper to confirm
neutralization.[9][10] Be aware that this process can generate heat.[10]

o Absorption: Once neutralized, absorb the remaining liquid with an inert material.[9][10]

o Collection: Scoop the absorbed material into a suitable, labeled container for hazardous
waste disposal.[1][9]

o Decontamination: Clean the affected area thoroughly.

o Major Spill (large quantity, highly toxic, fire hazard, or unknown):
o Evacuate: Immediately evacuate the area and alert personnel.[11][12]
o Isolate: Close doors to the contaminated area to restrict access.[12]

o Emergency Call: Call 911 or the institutional emergency response team.[11][12] Provide
details on the chemical identity, quantity, and location.[12]

o Await Responders: Only personnel trained to the HAZWOPER standard should handle
major spills.[11]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

o Precautions: Firefighters should wear full protective gear and a self-contained breathing
apparatus (SCBA).[3][7] Stay uphill and upstream from the fire.[7] Be cautious when using
water, as frothing may occur if sprayed into hot liquid.[7] Prevent fire-extinguishing water
from contaminating surface water or groundwater systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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